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Compound Name: Allyltriisopropylsilane

Cat. No.: B1276873

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyltriisopropylsilane is a versatile organosilicon compound widely employed in organic
synthesis.[1] Characterized by a silicon atom bonded to three bulky isopropyl groups and a
reactive allyl group, this reagent offers a unique combination of steric hindrance and
nucleophilic reactivity.[2] Its applications span from being a key component in carbon-carbon
bond-forming reactions to its use as a robust protecting group for alcohols.[1] This guide
provides a comprehensive overview of its chemical and physical properties, detailed
experimental protocols for its synthesis and key reactions, and a summary of its primary
applications in modern organic chemistry.

Physicochemical Properties

Allyltriisopropylsilane is a colorless, clear liquid with a distinct, mild odor.[1][3] Its key
physical and chemical properties are summarized in the table below for easy reference.
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Property Value Reference(s)
CAS Number 24400-84-8 [1][2]
Molecular Formula C12H26Si [1][2]
Molecular Weight 198.43 g/mol [1114]
Appearance Colorless clear liquid [1112]

Density 0.83 g/mL [1]

Boiling Point 210.7 °C (at 760 mmHg) [4]

Melting Point <0°C [4]

Flash Point 76 °C [4][5]
Refractive Index n20/D 1.47 [1]

Purity

> 97% (GC)

[1]

Synthesis of Allyltriisopropylsilane

A common and effective method for the synthesis of allyltriisopropylsilane involves the

Grignard reaction between allylmagnesium bromide and triisopropylsilyl chloride.[6] The

general workflow for this synthesis is depicted below.
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Caption: Synthesis of Allyltriisopropylsilane via Grignard Reaction.

Detailed Experimental Protocol: Synthesis of
Allyltriisopropylsilane

This protocol is adapted from general procedures for the synthesis of allylsilanes via Grignard
reagents.[7][8]

Materials:

e Magnesium turnings

e Allyl bromide

e Anhydrous diethyl ether or tetrahydrofuran (THF)
 Triisopropylsilyl chloride

e Saturated aqueous ammonium chloride solution

e Anhydrous magnesium sulfate
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o Standard glassware for inert atmosphere reactions (three-necked round-bottom flask, reflux
condenser, dropping funnel)

Procedure:
e Preparation of Allyimagnesium Bromide:

o Under an inert atmosphere (e.g., nitrogen or argon), place magnesium turnings (1.2
equivalents) in a dry three-necked flask equipped with a reflux condenser, a dropping
funnel, and a magnetic stirrer.

o Prepare a solution of allyl bromide (1.0 equivalent) in anhydrous diethyl ether or THF and
add it to the dropping funnel.

o Add a small portion of the allyl bromide solution to the magnesium turnings to initiate the
Grignard reaction. Initiation can be confirmed by gentle bubbling or a noticeable
temperature increase.

o Once the reaction has started, add the remaining allyl bromide solution dropwise at a rate
that maintains a gentle reflux.

o After the addition is complete, continue to stir the mixture at room temperature for an
additional hour to ensure complete formation of the Grignard reagent.

» Reaction with Triisopropylsilyl Chloride:
o Cool the freshly prepared allylmagnesium bromide solution to 0 °C using an ice bath.
o Add triisopropylsilyl chloride (1.0 equivalent) dropwise to the stirred Grignard solution.

o After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours or overnight.
o Work-up and Purification:

o Cool the reaction mixture in an ice bath and quench by the slow, dropwise addition of a
saturated aqueous solution of ammonium chloride.
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o Separate the organic layer, and extract the aqueous layer with diethyl ether.
o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

o Filter the solution and remove the solvent under reduced pressure using a rotary

evaporator.

o The crude product can be purified by vacuum distillation to yield pure

allyltriisopropylsilane.

Key Reactions and Applications

Allyltriisopropylsilane is a valuable reagent in a variety of organic transformations, most
notably in the Hosomi-Sakurai allylation and as a protecting group for alcohols.

Hosomi-Sakurai Allylation

The Hosomi-Sakurai reaction is a Lewis acid-promoted allylation of electrophiles, such as
aldehydes and ketones, with allylsilanes.[9][10] This reaction is highly regioselective, with the
electrophile attacking the y-carbon of the allyl group.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/pdf/A_Comparative_Guide_to_Silyl_Ether_Protecting_Groups_in_Organic_Synthesis.pdf
https://scispace.com/pdf/reactions-of-allylsilanes-and-application-to-organic-20bt6av6i3.pdf
http://orgsyn.org/demo.aspx?prep=cv9p0293
https://en.wikipedia.org/wiki/Electrophilic_substitution_of_unsaturated_silanes
https://www.organic-chemistry.org/synthesis/C1Si/silanes/allylsilanes.shtm
https://www.gelest.com/wp-content/uploads/GrignardsReprint.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physical_Properties_of_Allyl_diisopropylamino_dimethylsilane.pdf
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-007-00524
https://www.organic-chemistry.org/namedreactions/hosomi-sakurai-reaction.shtm
https://pmc.ncbi.nlm.nih.gov/articles/PMC11986726/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11986726/
https://nrochemistry.com/sakurai-allylation/
https://www.benchchem.com/product/b1276873#allyltriisopropylsilane-cas-number-24400-84-8
https://www.benchchem.com/product/b1276873#allyltriisopropylsilane-cas-number-24400-84-8
https://www.benchchem.com/product/b1276873#allyltriisopropylsilane-cas-number-24400-84-8
https://www.benchchem.com/product/b1276873#allyltriisopropylsilane-cas-number-24400-84-8
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1276873?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

